Cas no 1184918-13-5 (5-amino-1-cyclopropylpyrazole-4-carbonitrile)

• Product Name: 5-amino-1-cyclopropylpyrazole-4-carbonitrile
• CAS No: 1184918-13-5
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 1207853
• PubChem ID: 42609129
• Update Time: 2025-05-19

5-amino-1-cyclopropylpyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-cyclopropylpyrazole-4-carbonitrile
• 5-amino-1-cyclopropyl-1H-pyrazole-4-carbonitrile
• SBB069154
• KB-41492
• 5-amino-1-cyclopropyl-4-pyrazolecarbonitrile
• FT-0653402
• 5-azanyl-1-cyclopropyl-pyrazole-4-carbonitrile
• A804003
• DTXSID20654923
• DB-061295
• SCHEMBL19434452
• E85866
• AKOS015919152
• 5-amino-1-cyclopropyl-pyrazole-4-carbonitrile
• 1184918-13-5

• Inchi： 1S/C7H8N4/c8-3-5-4-10-11(7(5)9)6-1-2-6/h4,6H,1-2,9H2
• InChI Key： FFRVJMPRRCRKNL-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C=N1)N)C1CC1

Computed Properties

• Exact Mass: 148.075
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.525
• Boiling Point: 382.83 °C at 760 mmHg
• Flash Point: 185.329 °C

Additional information on 5-amino-1-cyclopropylpyrazole-4-carbonitrile

Introduction to 5-amino-1-cyclopropylpyrazole-4-carbonitrile (CAS No: 1184918-13-5)

5-amino-1-cyclopropylpyrazole-4-carbonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. This heterocyclic compound, with the molecular formula C₇H₆N₄, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and nitrile functional groups makes it a valuable scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The compound's structure consists of a pyrazole ring substituted with an amino group at the 5-position and a cyclopropyl group at the 1-position, while the 4-position is terminated with a nitrile group. This specific arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The pyrazole core is well-known for its role in various bioactive molecules, including antifungal, antiviral, and anticancer agents. The cyclopropyl moiety enhances metabolic stability, while the nitrile group can serve as a versatile handle for further derivatization.

Recent advancements in computational chemistry have facilitated a deeper understanding of the pharmacophoric features of 5-amino-1-cyclopropylpyrazole-4-carbonitrile. Molecular docking studies have revealed that this compound can effectively bind to several protein targets, including enzymes and receptors involved in inflammatory pathways. This has prompted researchers to explore its potential as an anti-inflammatory agent, with preliminary studies suggesting promising results in preclinical models.

In addition to its pharmacological relevance, 5-amino-1-cyclopropylpyrazole-4-carbonitrile has been investigated for its role in material science applications. The compound's ability to form stable coordination complexes with metal ions has opened up possibilities for its use in catalysis and sensor development. The nitrile group, in particular, acts as a ligand that can selectively bind to transition metals, facilitating various chemical transformations.

The synthesis of 5-amino-1-cyclopropylpyrazole-4-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclopropanation of pyrazole derivatives followed by functional group transformations to introduce the amino and nitrile groups. Advances in green chemistry have led to the development of more sustainable synthetic methodologies, reducing waste and improving yields. These environmentally conscious approaches align with the growing emphasis on sustainable pharmaceutical manufacturing.

One of the most compelling aspects of 5-amino-1-cyclopropylpyrazole-4-carbonitrile is its potential as a building block for drug discovery. Its structural features allow for easy modification at multiple positions, enabling chemists to tailor its properties for specific therapeutic applications. For instance, replacing the nitrile group with other functional groups can alter its solubility and bioavailability, making it more suitable for oral administration or targeted delivery systems.

The compound's biological activity has been further explored through structure-activity relationship (SAR) studies. By systematically modifying its core structure, researchers have identified derivatives with enhanced potency and selectivity against various disease targets. These findings highlight the importance of 5-amino-1-cyclopropylpyrazole-4-carbonitrile as a lead compound in medicinal chemistry.

Recent clinical trials have begun to validate the therapeutic potential of derivatives inspired by 5-amino-1-cyclopropylpyrazole-4-carbonitrile. These trials focus on conditions such as cancer and autoimmune diseases, where modulation of inflammatory pathways is crucial. Preliminary results are encouraging, demonstrating that certain derivatives exhibit significant anti-inflammatory effects without notable side effects.

The future of 5-amino-1-cyclopropylpyrazole-4-carbonitrile lies in interdisciplinary research combining organic synthesis, computational modeling, and biological testing. By leveraging cutting-edge technologies such as artificial intelligence (AI) and high-throughput screening (HTS), researchers can accelerate the discovery of novel drug candidates based on this scaffold. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,5-amino-1-cyclopropylpyrazole-4-carbonitrile represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new possibilities for this compound,5-amino-1-cyclopropylpyrazole-4-carbonitrile is poised to play an increasingly important role in advancing medical science.